molecular formula C36H71NO9 B1261096 1-O-(alpha-D-galactopyranosyl)-N-dodecanoylphytosphingosine

1-O-(alpha-D-galactopyranosyl)-N-dodecanoylphytosphingosine

Cat. No. B1261096
M. Wt: 661.9 g/mol
InChI Key: KXPSQXJCXHTBJA-QNAIHFNASA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-O-(alpha-D-galactopyranosyl)-N-dodecanoylphytosphingosine is a glycophytoceramide having an alpha-D-galactopyranosyl residue at the O-1 position and a dodecanoyl group attached to the nitrogen. It derives from an alpha-D-galactose and a dodecanoic acid.

Scientific Research Applications

Biomedical Applications and Drug Delivery Systems

Polysaccharides like pectins, of which 1-O-(alpha-D-galactopyranosyl)-N-dodecanoylphytosphingosine is structurally related, are recognized for their biocompatibility, biodegradability, and non-toxic nature. These properties make them suitable for various biomedical applications, including drug delivery systems. Pectin-based materials have been investigated for their potential in targeted drug delivery and tissue engineering, capitalizing on their ability to gel and stabilize emulsions. The modification of such polysaccharides can enhance their functionality and applicability in drug delivery systems (Noreen et al., 2017).

Cell Surface Carbohydrate Studies and Cancer Research

Research on cell surface carbohydrates, including structures similar to 1-O-(alpha-D-galactopyranosyl)-N-dodecanoylphytosphingosine, has shed light on the role of glycoconjugates in cell-cell recognition and cell-matrix interactions. These interactions are crucial in understanding the mechanisms of diseases such as cancer. For instance, studies have utilized probes for alpha-D-galactopyranosyl end groups to investigate the differences in cell surface carbohydrate groups on tumor cells, revealing a correlation between carbohydrate expression and malignancy (McCoy et al., 1985).

Polysaccharide Structural Studies and Material Science

The study of the structural properties of polysaccharides, like galactomannans, provides insights into their solubility, gelation behavior, and interaction with other biopolymers. Understanding these properties is essential for various industrial and biomedical applications, including the development of new materials and the enhancement of existing products. Research in this area focuses on the quantitative aspects of polysaccharide behavior in different conditions, aiming to tailor their properties for specific applications (Pollard & Fischer, 2006).

properties

Product Name

1-O-(alpha-D-galactopyranosyl)-N-dodecanoylphytosphingosine

Molecular Formula

C36H71NO9

Molecular Weight

661.9 g/mol

IUPAC Name

N-[(2S,3S,4R)-3,4-dihydroxy-1-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoctadecan-2-yl]dodecanamide

InChI

InChI=1S/C36H71NO9/c1-3-5-7-9-11-13-14-15-17-18-20-22-24-29(39)32(41)28(27-45-36-35(44)34(43)33(42)30(26-38)46-36)37-31(40)25-23-21-19-16-12-10-8-6-4-2/h28-30,32-36,38-39,41-44H,3-27H2,1-2H3,(H,37,40)/t28-,29+,30+,32-,33-,34-,35+,36-/m0/s1

InChI Key

KXPSQXJCXHTBJA-QNAIHFNASA-N

Isomeric SMILES

CCCCCCCCCCCCCC[C@H]([C@H]([C@H](CO[C@@H]1[C@@H]([C@H]([C@H]([C@H](O1)CO)O)O)O)NC(=O)CCCCCCCCCCC)O)O

Canonical SMILES

CCCCCCCCCCCCCCC(C(C(COC1C(C(C(C(O1)CO)O)O)O)NC(=O)CCCCCCCCCCC)O)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.